N-(3-chloro-4-methylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide

• IUPAC Name: N-(3-chloro-4-methylphenyl)-1-(dimethylsulfamoyl)piperidine-4-carboxamide
• InChI: InChI=1S/C15H22ClN3O3S/c1-11-4-5-13(10-14(11)16)17-15(20)12-6-8-19(9-7-12)23(21,22)18(2)3/h4-5,10,12H,6-9H2,1-3H3,(H,17,20)
• InChI Key: ZFXHBDFWQCSSCK-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=C(C=C1)NC(=O)C2CCN(CC2)S(=O)(=O)N(C)C)Cl
• Molecular Formula: C15H22ClN3O3S
• Molecular Weight: 359.9 g/mol

Description

N-(3-chloro-4-methylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide, also known as S 38093, is a compound that has attracted significant attention in the scientific community. It belongs to the class of piperidinecarboxamide derivatives and has shown potential in various therapeutic applications.

Mechanism of Action

The exact mechanism of action of N-(3-chloro-4-methylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide is not fully understood. However, it has been suggested that the compound acts as a selective antagonist of the 5-HT6 receptor. The 5-HT6 receptor is a G protein-coupled receptor that is primarily expressed in the brain. It has been implicated in various neurological and psychiatric disorders.
Biochemical and Physiological Effects
Studies have shown that N-(3-chloro-4-methylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide has several biochemical and physiological effects. It has been shown to improve cognitive function in animal models and humans. In addition, it has been shown to have anxiolytic and antidepressant effects in animal models.

Advantages and Limitations for Lab Experiments

One advantage of using N-(3-chloro-4-methylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide in lab experiments is its selectivity for the 5-HT6 receptor. This allows for more specific targeting of the receptor and reduces the potential for off-target effects. However, one limitation of using this compound is its low yield in the synthesis method. This can make it difficult to obtain sufficient quantities for experiments.

Future Directions

There are several future directions for research on N-(3-chloro-4-methylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide. One direction is to further investigate its potential in treating cognitive impairment associated with Alzheimer's disease. Another direction is to explore its potential in treating other neurological and psychiatric disorders. Additionally, research can focus on improving the synthesis method to increase the yield of the compound.

Scientific Research Applications

N-(3-chloro-4-methylphenyl)-1-[(dimethylamino)sulfonyl]-4-piperidinecarboxamide has shown potential in various therapeutic applications. It has been studied for its potential use in treating anxiety, depression, and schizophrenia. In addition, it has been shown to have potential in the treatment of cognitive impairment associated with Alzheimer's disease.